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Compound of Interest

Compound Name: Copper Fluor-4

Cat. No.: B12386175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core photophysical

properties of Copper Fluor-4 (CF4), a fluorescent probe highly selective for cuprous ions

(Cu⁺). This document summarizes key quantitative data, details experimental protocols for

characterization, and visualizes associated signaling pathways and workflows.

Core Photophysical Properties of Copper Fluor-4
Copper Fluor-4 is a fluorescent sensor built on a rhodol dye scaffold. Its fluorescence is

significantly enhanced upon binding to Cu⁺, making it a valuable tool for detecting labile copper

pools in biological systems. The mechanism of this fluorescence enhancement involves the

disruption of photoinduced electron transfer (PET) upon coordination of Cu⁺.

Quantitative Data Summary
The following table summarizes the key photophysical properties of Copper Fluor-4.
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Property Value (Free CF4)
Value (CF4-Cu⁺
Complex)

Reference(s)

Excitation Wavelength

(λex)
~415 nm, 488 nm ~415 nm, 488 nm

Emission Wavelength

(λem)
~660 nm ~660 nm

Quantum Yield (Φ) 0.04 0.38

Dissociation Constant

(Kd)
- 2.9 x 10⁻¹³ M

Fluorescence

Enhancement
- ~10-fold

Molar Extinction

Coefficient (ε)

Not available in

literature

Not available in

literature

Fluorescence Lifetime

(τ)

Not available in

literature

Not available in

literature

Note: The Molar Extinction Coefficient and Fluorescence Lifetime for Copper Fluor-4 are not

readily available in the reviewed literature. Experimental protocols for their determination are

provided in the following section.

Mechanism of Action and Signaling
The fluorescence of Copper Fluor-4 is quenched in its free form due to photoinduced electron

transfer. The binding of a cuprous ion (Cu⁺) to the nitrogen and sulfur-rich receptor of the probe

inhibits this process, leading to a significant increase in fluorescence intensity. This highly

selective and high-affinity binding allows for the detection of labile Cu⁺ pools within complex

biological environments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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